Cas no 2228269-44-9 (2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one
• CAS No: 2228269-44-9
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6419967
• PubChem ID: 165678000
• Update Time: 2025-11-04

2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one
• EN300-1816082
• 2228269-44-9

• Inchi： 1S/C9H10N2O4/c1-15-8-4-2-3-6(7(12)5-10)9(8)11(13)14/h2-4H,5,10H2,1H3
• InChI Key： WJQIAXIEQMYHRK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(CN)=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one

Recent Advances in the Study of 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one (CAS: 2228269-44-9)

The compound 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one (CAS: 2228269-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified Friedel-Crafts acylation followed by nitration and reduction steps. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthesis pathways.

In terms of biological activity, preliminary in vitro studies have revealed that 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. This finding, reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), suggests potential applications in developing novel anti-inflammatory agents. The compound's ability to modulate these pathways without significant cytotoxicity makes it an attractive candidate for further drug development.

Another significant development involves the use of 2228269-44-9 as a building block for more complex molecules. Researchers at several pharmaceutical companies have patented derivatives of this compound that show enhanced blood-brain barrier penetration, opening possibilities for central nervous system (CNS) drug development. These derivatives maintain the core structure while introducing modifications that improve pharmacokinetic properties.

The mechanism of action of 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one is currently under investigation. Computational modeling studies suggest that the nitro group plays a crucial role in binding to biological targets, while the methoxy group contributes to the molecule's stability and solubility. These insights, published in a recent Computational and Structural Biotechnology Journal (2024), are guiding the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of compounds based on 2228269-44-9. Current research is addressing issues related to metabolic stability and potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to optimize the balance between efficacy and safety profiles for therapeutic applications.

In conclusion, 2-amino-1-(3-methoxy-2-nitrophenyl)ethan-1-one represents an important scaffold in medicinal chemistry with diverse potential applications. The recent advancements in its synthesis, biological evaluation, and derivative development highlight its significance in current pharmaceutical research. Future studies will likely focus on advancing promising derivatives through preclinical development and exploring additional therapeutic indications for this versatile chemical entity.